Cas no 98070-60-1 (2-Methyl-2-nitropropanal)

2-Methyl-2-nitropropanal structure
2-Methyl-2-nitropropanal structure
Product Name:2-Methyl-2-nitropropanal
CAS No:98070-60-1
MF:C4H7NO3
MW:117.103281259537
CID:1024135
PubChem ID:22107481
Update Time:2025-04-20

2-Methyl-2-nitropropanal Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-nitropropanal
    • 2-Methyl-2-nitropropal
    • 98070-60-1
    • DTXSID60622489
    • AKOS016004001
    • SCHEMBL2481119
    • DB-338547
    • Inchi: 1S/C4H7NO3/c1-4(2,3-6)5(7)8/h3H,1-2H3
    • InChI Key: ZJINATIPCAZCTI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C=O)(C)C)=O

Computed Properties

  • Exact Mass: 117.042593085g/mol
  • Monoisotopic Mass: 117.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.9Ų
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